Cas no 1236254-69-5 (N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride)

• Product Name: N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride
• CAS No: 1236254-69-5
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 1072449
• PubChem ID: 56832069
• Update Time: 2025-11-02

N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride
• AKOS015848484
• N-(3-hydroxybutyl)pyrrolidine-2-carboxamide hydrochloride
• 1236254-69-5
• N-(3-hydroxybutyl)pyrrolidine-2-carboxamide;hydrochloride
• N-(3-hydroxybutyl)pyrrolidine-2-carboxamidehydrochloride
• N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamidehydrochloride

• MDL： MFCD13562499
• Inchi： 1S/C9H18N2O2.ClH/c1-7(12)4-6-11-9(13)8-3-2-5-10-8;/h7-8,10,12H,2-6H2,1H3,(H,11,13);1H
• InChI Key： HCZKCYUJUIXBNG-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCN1)NCCC(C)O

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride

N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide Hydrochloride (CAS 1236254-69-5): A Comprehensive Overview

N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride (CAS 1236254-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a pyrrolidinecarboxamide moiety with a hydroxybutyl group, offers versatile applications in drug development and therapeutic studies. Its hydrochloride salt form enhances solubility and stability, making it particularly valuable in laboratory and industrial settings.

The growing interest in N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride is evident from the increasing number of scientific publications and patents referencing this compound. Researchers are particularly intrigued by its potential role in modulating biological pathways, which could lead to breakthroughs in treating various health conditions. The compound's CAS 1236254-69-5 serves as a crucial identifier in chemical databases, ensuring accurate referencing across global research platforms.

One of the most searched questions regarding this compound relates to its synthesis and purification methods. The preparation of N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride typically involves multi-step organic synthesis, with careful attention to reaction conditions and purification techniques to achieve high purity. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's identity and assess its quality, meeting the stringent requirements of pharmaceutical applications.

The physicochemical properties of N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride make it particularly interesting for formulation scientists. Its molecular weight, solubility profile, and stability under various pH conditions are frequently investigated parameters. These characteristics directly influence the compound's bioavailability and pharmacokinetic properties, which are critical considerations in drug design and development processes.

Recent trends in pharmaceutical research have highlighted the importance of structure-activity relationship (SAR) studies for compounds like N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride. Scientists are actively exploring how modifications to its molecular structure might enhance its biological activity or reduce potential side effects. This approach aligns with the current focus on precision medicine and targeted therapies in the healthcare industry.

The safety profile of CAS 1236254-69-5 is another area of significant interest. While comprehensive toxicological data continues to be gathered, preliminary studies suggest that proper handling procedures should be followed when working with this compound in laboratory environments. Researchers often search for information about appropriate personal protective equipment and storage conditions to ensure safe handling practices.

From a commercial perspective, the market for N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride has shown steady growth, driven by increasing demand from pharmaceutical companies and research institutions. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications. The global distribution network ensures accessibility to researchers worldwide, supporting collaborative scientific advancements.

Quality control standards for CAS 1236254-69-5 are rigorously maintained by reputable manufacturers. Certificates of analysis typically include detailed information about purity levels, residual solvents, and other critical quality attributes. These documents are essential for researchers who need to verify the compound's specifications before incorporating it into their experimental protocols.

Looking toward the future, the potential applications of N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride continue to expand. Current research directions include exploring its utility in novel drug delivery systems and investigating potential synergistic effects with other therapeutic compounds. The scientific community remains optimistic about uncovering new dimensions of this interesting molecule's capabilities through ongoing and future studies.

For researchers seeking additional technical information about N-(3-Hydroxybutyl)-2-pyrrolidinecarboxamide hydrochloride, numerous scientific databases and chemical catalogs provide detailed specifications. These resources often include spectral data, safety information, and references to relevant literature, serving as valuable tools for scientists working with this compound in various research contexts.